Cas no 832081-70-6 (2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)-)

• Product name: 2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)-
• CAS No: 832081-70-6
• MF: C₁₈H₁₂N₃FS
• MW: 321.37138
• CID: 676936
• PubChem ID: 69715908

2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)-
• N-(3-fluorophenyl)-3-thiophen-2-ylquinoxalin-2-amine
• 832081-70-6
• N-(3-Fluorophenyl)-3-(thiophen-2-yl)quinoxalin-2-amine
• DTXSID90741172
• SCHEMBL6237490

• Inchi： InChI=1S/C18H12FN3S/c19-12-5-3-6-13(11-12)20-18-17(16-9-4-10-23-16)21-14-7-1-2-8-15(14)22-18/h1-11H,(H,20,22)
• InChI Key： MODWDWVSUGHSLT-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=C(C(=N2)NC3=CC(=CC=C3)F)C4=CC=CS4

Computed Properties

• Exact Mass: 321.07359673g/mol
• Monoisotopic Mass: 321.07359673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 4.6